N~2~-(methylsulfonyl)-N~1~-[3-(methylthio)phenyl]-N~2~-phenylglycinamide

• IUPAC Name: N-(3-methylsulfanylphenyl)-2-(N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C16H18N2O3S2/c1-22-15-10-6-7-13(11-15)17-16(19)12-18(23(2,20)21)14-8-4-3-5-9-14/h3-11H,12H2,1-2H3,(H,17,19)
• InChI Key: QWSJCIDVXXMTMT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)CN(C2=CC=CC=C2)S(=O)(=O)C
• Molecular Formula: C16H18N2O3S2
• Molecular Weight: 350.5 g/mol

Description

Synthesis Analysis

While the exact synthesis process for this compound is not available, similar compounds have been synthesized through various methods. For instance, a process for preparing 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, an intermediate of the synthesis of Etoricoxib, has been described. Another process involves the catalytic protodeboronation of alkyl boronic esters.

Safety and Hazards

The safety data sheet for a similar compound, 2-(Methylsulfonyl)acetonitrile, indicates that it is toxic if swallowed, in contact with skin, or if inhaled. It also causes skin and eye irritation and may cause respiratory irritation.